1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea

• IUPAC Name: 1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C17H17N3OS/c1-2-11-18-17(22)20-19-13-14-7-6-10-16(12-14)21-15-8-4-3-5-9-15/h2-10,12-13H,1,11H2,(H2,18,20,22)/b19-13-
• InChI Key: UYNDMVZUQSRRMD-UYRXBGFRSA-N
• Canonical SMILES: C=CCNC(=S)NN=CC1=CC(=CC=C1)OC2=CC=CC=C2
• Isomeric SMILES: C=CCNC(=S)N/N=C\C1=CC(=CC=C1)OC2=CC=CC=C2
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea is an organic compound that belongs to the class of thioureas This compound is characterized by the presence of a phenoxyphenyl group, a methylideneamino group, and a prop-2-enyl group attached to the thiourea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea typically involves the reaction of 3-phenoxybenzaldehyde with allylthiourea under specific conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated under reflux for several hours to ensure complete reaction. The product is then isolated by filtration and purified by recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the thiourea moiety, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen functionalities.

Reduction: Reduced derivatives with hydrogenated functionalities.

Substitution: Substituted thiourea derivatives with various functional groups.

Scientific Research Applications

1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied. For example, in antimicrobial research, it may inhibit bacterial enzymes, while in cancer research, it may interfere with cell signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 1-[(Z)-(3-methoxyphenyl)methylideneamino]-3-prop-2-enylthiourea
• 1-[(Z)-(3-chlorophenyl)methylideneamino]-3-prop-2-enylthiourea
• 1-[(Z)-(3-fluorophenyl)methylideneamino]-3-prop-2-enylthiourea

Uniqueness

1-[(Z)-(3-phenoxyphenyl)methylideneamino]-3-prop-2-enylthiourea is unique due to the presence of the phenoxyphenyl group, which imparts distinct chemical and biological properties. This group can enhance the compound’s ability to interact with specific molecular targets, making it a valuable compound for various research applications.